Cas no 1287753-32-5 (3-(1-Methoxyethyl)phenylboronic acid)

• Product Name: 3-(1-Methoxyethyl)phenylboronic acid
• CAS No: 1287753-32-5
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD08059828
• CID: 1039187
• PubChem ID: 45791061
• Update Time: 2025-04-20

3-(1-Methoxyethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(1-Methoxyethyl)phenyl)boronic acid
• 3-(1-Methoxyethyl)phenylboronic acid
• Boronic acid, B-[3-(1-methoxyethyl)phenyl]-
• DTXSID10672393
• MFCD08059828
• BP-11041
• CS-0175456
• BS-20622
• [3-(1-methoxyethyl)phenyl]boronic acid
• (3-(1-Methoxyethyl)phenyl)boronicacid
• SCHEMBL2559833
• 1287753-32-5
• [3-(1-methoxyethyl)phenyl]boronic acid, AldrichCPR
• AT12637
• AKOS006281211
• CHEMBRDG-BB 4011052

• MDL： MFCD08059828
• Inchi： 1S/C9H13BO3/c1-7(13-2)8-4-3-5-9(6-8)10(11)12/h3-7,11-12H,1-2H3
• InChI Key： YTWRHNZAXLADDH-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.07380

3-(1-Methoxyethyl)phenylboronic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：